Ethyl 2-((1,3-dioxoisoindolin-2-yl)oxy)propanoate

• IUPAC Name: ethyl 2-(1,3-dioxoisoindol-2-yl)oxypropanoate
• InChI: InChI=1S/C13H13NO5/c1-3-18-13(17)8(2)19-14-11(15)9-6-4-5-7-10(9)12(14)16/h4-8H,3H2,1-2H3
• InChI Key: KBBDZJBCADSKJB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)ON1C(=O)C2=CC=CC=C2C1=O
• Molecular Formula: C13H13NO5
• Molecular Weight: 263.25 g/mol

Description

Ethyl 2-((1,3-dioxoisoindolin-2-yl)oxy)propanoate is a useful research compound. Its molecular formula is C13H13NO5 and its molecular weight is 263.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Polymorphic Forms in Pharmaceutical Compounds : Vogt et al. (2013) explored two polymorphic forms of a similar compound, ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride, using spectroscopic and diffractometric techniques. This study highlights the importance of characterizing polymorphic forms in pharmaceutical compounds for analytical and physical characterization (Vogt, Williams, Johnson, & Copley, 2013).

• Anticancer Agent Synthesis : Nadhum and Mohammed (2020) synthesized derivatives from the conjugation of 6-mercataptopurine or 2-aminothiazole with N-aminophthalimide using dithiocarbamate as spacer, demonstrating potential applications in anticancer drug development (Nadhum & Mohammed, 2020).

• Herbicide Development : Makino and Yoshioka (1987) synthesized ethyl 2-[4-(3-fluoro-2-quinoxalinyloxy)phenoxy]propanoate, a fluoro analogue of the herbicide quizalofopethyl, showcasing the compound's utility in agricultural sciences (Makino & Yoshioka, 1987).

• Molecular Structure Analysis : Wheeler, Gordineer, and Deschamps (2004) studied the molecular structure of a related compound, N‐Phthaloyl‐dl‐alanine, to understand its crystallization and molecular interactions (Wheeler, Gordineer, & Deschamps, 2004).

• Intermediate for Atorvastatin Synthesis : Zhou et al. (2011) researched the bioreduction synthesis of ethyl (R)-3-hydroxy-5-(1,3-dioxoisoindolin-2-yl)-pentanoate, a potential intermediate for atorvastatin, a cholesterol-lowering medication (Zhou, Ren, Zhang, Sun, & Wei, 2011).

• Chemical Reaction Analysis : Vetyugova et al. (2018) investigated the reaction of ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates with S-methylisothiosemicarbazide hydroiodide, adding to the understanding of chemical reactions involving similar compounds (Vetyugova, Nashtatik, Safrygin, & Sosnovskikh, 2018).

• Herbicidal Properties : Bauer et al. (1990) described the synthesis of ethyl 2(R)-[4-[[3-chloro-5-(difluoromethoxy)-2-pyridyl]oxy]phenoxy]propanoate and its comparison with known herbicides, underlining the compound's potential in herbicide development (Bauer, Bieringer, Hacker, Koch, & Willms, 1990).

• Chemical Complexes with Copper(II) and Cobalt(II) Ions : Maksimov et al. (2020) analyzed the structures of ethyl 2,2-bis{[(benzoylcarbamothioyl)oxy]methyl}propanoate and its complexes with copper(II) and cobalt(II) ions, contributing to the field of coordination chemistry (Maksimov, Zhukova, Ernandes, Kutyreva, Gataulina, & Kutyrev, 2020).